Cas no 1354016-37-7 (1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone)
1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[(S)-3-(2-hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone
- (S)-1-(3-((2-Hydroxyethyl)amino)pyrrolidin-1-yl)ethanone
- AM96581
- 1-[(S)-3-(2-Hydroxyethylamino)pyrrolidin-1-yl]ethanone
- 1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone
-
- Inchi: 1S/C8H16N2O2/c1-7(12)10-4-2-8(6-10)9-3-5-11/h8-9,11H,2-6H2,1H3/t8-/m0/s1
- InChI Key: SVNYUDHIZCNPSL-QMMMGPOBSA-N
- SMILES: O=C(C)N1CC[C@@H](C1)NCCO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Topological Polar Surface Area: 52.6
1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082240-500mg |
1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone |
1354016-37-7 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498797-1g |
(S)-1-(3-((2-Hydroxyethyl)amino)pyrrolidin-1-yl)ethanone |
1354016-37-7 | 97% | 1g |
$1499 | 2023-01-02 |
1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone
1-[(S)-3-(2-Hydroxy-Ethylamino)-Pyrrolidin-1-Yl]-Ethanone: A Comprehensive Overview
1-[(S)-3-(2-Hydroxy-Ethylamino)-Pyrrolidin-1-Yl]-Ethanone (CAS No. 1354016-37-7) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 1354016-37-7, is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for both academic research and potential therapeutic applications.
The molecular structure of 1-[(S)-3-(2-Hydroxy-Ethylamino)-Pyrrolidin-1-Yl]-Ethanone comprises a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining the compound's properties and interactions. The presence of a hydroxyl group (-OH) and an ethylamino group (-NHCH₂CH₂OH) introduces additional complexity, contributing to the molecule's versatility in chemical reactions and biological systems.
Recent studies have highlighted the potential of compound 1354016-37-7 as a building block in medicinal chemistry. Its ability to participate in various nucleophilic and electrophilic reactions makes it an attractive candidate for synthesizing bioactive molecules. For instance, researchers have explored its use in constructing peptide-like structures, which are essential for drug discovery efforts targeting enzyme inhibitors and receptor modulators.
In terms of synthesis, 1-[(S)-3-(2-Hydroxy-Ethylamino)-Pyrrolidin-1-Yl]-Ethanone can be prepared through a variety of methods, including asymmetric catalysis and stereoselective reactions. These approaches not only ensure the correct stereochemistry but also optimize the yield and purity of the final product. The use of chiral catalysts has been particularly effective in achieving high enantiomeric excess (ee), which is critical for applications in pharmaceuticals where stereochemistry can significantly impact efficacy and safety.
From a pharmacological perspective, this compound has shown promise in preclinical studies as a precursor for developing agents targeting neurodegenerative diseases. Its ability to modulate key signaling pathways involved in neuronal protection has positioned it as a potential lead compound for further drug development. Additionally, its structural features make it amenable to further functionalization, enabling researchers to explore its potential in other therapeutic areas such as oncology and infectious diseases.
The latest advancements in computational chemistry have also contributed to our understanding of compound 1354016-37-7's properties. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure, which is essential for predicting reactivity and stability under different conditions.
In conclusion, 1-[(S)-3-(2-Hydroxy-Ethylamino)-Pyrrolidin-1-Yl]-Ethanone (CAS No. 1354016-37-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthesis and pharmacology, underscores its importance as a valuable tool in modern chemistry and drug discovery.
1354016-37-7 (1-[(S)-3-(2-Hydroxy-ethylamino)-pyrrolidin-1-yl]-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)